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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

These application notes provide a detailed protocol for the use of Solvent Red 195 as a

potential fluorescent probe for measuring mitochondrial membrane potential (ΔΨm) in living

cells. This document is intended for researchers, scientists, and drug development

professionals.

Disclaimer: Solvent Red 195 is a commercially available red dye with fluorescent properties.[1]

[2][3][4] However, its specific use for measuring mitochondrial membrane potential has not

been extensively documented in peer-reviewed literature. The following protocol is a guideline

adapted from established methods for other cationic fluorescent dyes, such as TMRE and

TMRM, which are commonly used for this application.[5][6][7][8] Optimization will be required

for specific cell types and experimental conditions.

Introduction to Mitochondrial Membrane Potential
The mitochondrial membrane potential (ΔΨm) is an essential component of cellular

metabolism, generated by the proton pump of the electron transport chain.[9][10][11] It plays a

crucial role in ATP synthesis, ion homeostasis, and the regulation of apoptosis.[12][13] A
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decrease in ΔΨm is a hallmark of mitochondrial dysfunction and is often observed in response

to toxic compounds or during the early stages of apoptosis.[9][13]

The measurement of ΔΨm is a reliable method for assessing mitochondrial function and overall

cell health.[10][11] Lipophilic cationic fluorescent dyes are widely used for this purpose. These

dyes accumulate in the negatively charged mitochondrial matrix in a potential-dependent

manner. In healthy cells with a high ΔΨm, the dye accumulates and exhibits a strong

fluorescent signal. In cells with a depolarized ΔΨm, the dye fails to accumulate, resulting in a

weaker fluorescent signal.[9][12]

Principle of Solvent Red 195 as a ΔΨm Probe
(Hypothetical)
Solvent Red 195 is a red, fluorescent dye.[1][3][4] While its primary applications are in the

plastics and textile industries, its chemical properties suggest it may act as a lipophilic cation.[1]

[2][14] Based on this, it is hypothesized that Solvent Red 195 can passively cross the plasma

membrane and accumulate in the mitochondria of living cells, driven by the negative potential

across the inner mitochondrial membrane. The intensity of the red fluorescence from Solvent
Red 195 within the mitochondria is expected to be proportional to the mitochondrial membrane

potential.

Experimental Protocol
This protocol provides a general framework for using Solvent Red 195 to measure changes in

mitochondrial membrane potential.

Materials
Solvent Red 195

Dimethyl sulfoxide (DMSO), anhydrous

Cell culture medium

Phosphate-buffered saline (PBS)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3426425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6343665/
https://pubmed.ncbi.nlm.nih.gov/32808227/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5375165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3426425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3115691/
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-mitochondrial-membrane-potential-with-solvent-red-195
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-mitochondrial-membrane-potential-with-solvent-red-195
https://www.union-pigment.com/china/solvent-red-195.html
https://www.precisechem.com/news/copy-solvent-red-195-introduction-and-application/
https://www.xinchem.com/solvent-red-195-cas-164251-88-1-product/
https://www.union-pigment.com/china/solvent-red-195.html
https://www.colorantsgroup.com/solvent-red-195.php
https://emperordye.com/tds/solvent-red-195.html
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-mitochondrial-membrane-potential-with-solvent-red-195
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-mitochondrial-membrane-potential-with-solvent-red-195
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-mitochondrial-membrane-potential-with-solvent-red-195
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-mitochondrial-membrane-potential-with-solvent-red-195
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-mitochondrial-membrane-potential-with-solvent-red-195
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) or other mitochondrial uncoupler (as a

positive control for depolarization)

Black, clear-bottom 96-well plates (for plate reader and microscopy)

Fluorescence microscope, flow cytometer, or microplate reader

Reagent Preparation
Solvent Red 195 Stock Solution (1 mM): Dissolve an appropriate amount of Solvent Red
195 in anhydrous DMSO to make a 1 mM stock solution. For example, if the molecular

weight of Solvent Red 195 is 450 g/mol , dissolve 0.45 mg in 1 mL of DMSO. Mix thoroughly

by vortexing. Store the stock solution at -20°C, protected from light.

CCCP Stock Solution (10 mM): Prepare a 10 mM stock solution of CCCP in DMSO. Store at

-20°C.

Working Solutions: On the day of the experiment, dilute the stock solutions in pre-warmed

cell culture medium to the desired final concentrations. It is recommended to test a range of

Solvent Red 195 concentrations (e.g., 100 nM to 10 µM) to determine the optimal

concentration for your cell type. The final DMSO concentration should be kept below 0.5% to

avoid solvent-induced cytotoxicity.

Cell Preparation and Staining
Cell Seeding: Seed cells in a suitable culture vessel (e.g., 96-well plate, culture dish with

coverslips) and allow them to adhere and grow to the desired confluency (typically 70-80%).

Treatment (Optional): If testing the effect of a compound on ΔΨm, remove the culture

medium and add fresh medium containing the test compound at the desired concentration.

Incubate for the appropriate duration. Include a vehicle control (e.g., DMSO).

Positive Control: For a positive control for mitochondrial depolarization, treat cells with an

optimized concentration of CCCP (e.g., 10 µM) for a short period (e.g., 15-30 minutes)

before or during dye loading.

Dye Loading: Remove the culture medium and wash the cells once with pre-warmed PBS.

Add fresh, pre-warmed medium containing the optimized concentration of Solvent Red 195.
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Incubation: Incubate the cells at 37°C in a CO2 incubator for 15-30 minutes, or for a duration

optimized for your cell type. The incubation should be done in the dark to prevent

photobleaching.

Washing: After incubation, remove the dye-containing medium and wash the cells twice with

pre-warmed PBS or cell culture medium to remove excess dye.

Data Acquisition
Data can be acquired using fluorescence microscopy, flow cytometry, or a microplate reader.

1. Fluorescence Microscopy:

After the final wash, add fresh, pre-warmed medium or PBS to the cells.

Observe the cells using a fluorescence microscope equipped with appropriate filters for red

fluorescence (e.g., excitation ~540-560 nm, emission ~570-600 nm).

Capture images of both control and treated cells. A decrease in red fluorescence intensity in

the mitochondria indicates depolarization.

2. Flow Cytometry:

After dye loading and washing, detach the cells using a gentle cell dissociation reagent (e.g.,

TrypLE™).

Resuspend the cells in PBS or a suitable buffer at a concentration of approximately 1 x 10^6

cells/mL.

Analyze the cells on a flow cytometer using an appropriate laser (e.g., 488 nm or 561 nm)

and emission filter (e.g., PE or PE-Texas Red channel).

A shift to the left in the fluorescence intensity histogram indicates a decrease in ΔΨm.

3. Microplate Reader:

After the final wash, add a consistent volume of PBS or medium to each well of the 96-well

plate.
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Measure the fluorescence intensity using a microplate reader with appropriate excitation and

emission wavelengths.

A decrease in the fluorescence reading indicates mitochondrial depolarization.

Data Presentation
The following table summarizes hypothetical parameters for the Solvent Red 195
mitochondrial membrane potential assay. These values should be optimized for your specific

experimental setup.

Parameter
Recommended
Range/Value

Notes

Solvent Red 195 Stock

Concentration
1 mM in DMSO

Store at -20°C, protected from

light.

Solvent Red 195 Working

Concentration
100 nM - 10 µM

Optimal concentration is cell-

type dependent.

Incubation Time 15 - 30 minutes
Longer times may be needed

for some cells.

Incubation Temperature 37°C

Positive Control (CCCP) 1 - 10 µM
Induces rapid mitochondrial

depolarization.

Fluorescence Microscopy

Filters

Excitation: 540-560 nm;

Emission: 570-600 nm

Adjust based on instrument

specifications.

Flow Cytometry Channel PE or PE-Texas Red

Microplate Reader

Wavelengths

Excitation: ~550 nm; Emission:

~580 nm

Visualizations
Experimental Workflow
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Preparation

Staining

Analysis

Seed Cells in Plate

Treat with Compound/Vehicle

Load Cells with Solvent Red 195

Prepare Solvent Red 195 Working Solution

Incubate at 37°C

Wash to Remove Excess Dye

Fluorescence Microscopy Flow Cytometry Microplate Reader
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Cell

Mitochondrion

High ΔΨm
(Polarized)

Low ΔΨm
(Depolarized)

Cytochrome c Release

Apoptotic Stimulus or
Mitochondrial Toxin

Bax/Bak Activation

mPTP Opening

Caspase Activation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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